ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-ethoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H25NO3/c1-3-20-16-10-6-5-8-14(16)12-18-11-7-9-15(13-18)17(19)21-4-2/h5-6,8,10,15H,3-4,7,9,11-13H2,1-2H3
• InChI Key: YXRQVCSWIFZRRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCCC(C2)C(=O)OCC
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

Ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate, also known as EEBPC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. EEBPC is a piperidine derivative that has been shown to have various biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

The exact mechanism of action of ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and serotonin. ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has also been shown to have an affinity for certain receptors, such as the mu opioid receptor.
Biochemical and Physiological Effects
ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. Additionally, ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has been shown to have antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has been shown to have low toxicity, making it a safe compound for use in animal studies.
However, there are also limitations to using ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate in lab experiments. Its mechanism of action is not fully understood, making it difficult to design experiments to specifically target its effects. Additionally, ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has not yet been studied extensively in human trials, making it difficult to determine its potential clinical applications.

Future Directions

There are several potential future directions for research on ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate. One area of interest is its potential use as a treatment for chronic pain. Additionally, further research could be done to determine the optimal dosage and administration of ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate for its various potential applications. Further studies could also be done to better understand the mechanism of action of ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate and its potential interactions with other drugs.

Synthesis Methods

Ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate can be synthesized through a multi-step process involving the reaction of piperidine with 2-ethoxybenzyl chloride, followed by the addition of ethyl chloroformate. The final product is obtained through purification using column chromatography.

Scientific Research Applications

Ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has been studied for its potential use in treating various medical conditions. It has been shown to have analgesic properties, making it a potential candidate for pain management. Additionally, ethyl 1-(2-ethoxybenzyl)-3-piperidinecarboxylate has been studied for its potential use as an anti-inflammatory agent and as a treatment for depression.